Cas no 176977-34-7 (Triisopropyl((4-((trimethylsilyl)-ethynyl)phenyl)ethynyl)silane)

• Product Name: Triisopropyl((4-((trimethylsilyl)-ethynyl)phenyl)ethynyl)silane
• CAS No: 176977-34-7
• MF: C₂₂H₃₄Si₂
• MW: 354.676368236542
• CID: 1023991
• PubChem ID: 10861172
• Update Time: 2025-05-26

Triisopropyl((4-((trimethylsilyl)-ethynyl)phenyl)ethynyl)silane Chemical and Physical Properties

Names and Identifiers

• Triisopropyl((4-((trimethylsilyl)ethynyl)phenyl)ethynyl)silane
• Triisopropyl((4-((trimethylsilyl)-ethynyl)phenyl)ethynyl)silane
• ((4-((trimethylsilyl)ethynyl)phenyl)ethynyl)triisopropylsilane
• ((4-((trimethylsilyl)ethynyl)phenyl)-ethynyl)triisopropylsilane
• 1-(triisopropylsilyl)ethynyl-4-[(trimethylsilyl)ethynyl]benzene
• 1-(triisopropylsilylethynyl)-4-(trimethylsilylethynyl)benzene
• 1-triisopropylsilylethynyl-4-trimethylsilylethynylbenzene
• AK101922
• ANW-62547
• CTK8B9455
• KB-81282
• AKOS016004289
• Benzene, 1-[2-(trimethylsilyl)ethynyl]-4-[2-[tris(1-methylethyl)silyl]ethynyl]-
• DTXSID40446241
• triisopropyl((4-((triMethylsilyl)ethynyl) phenyl)ethynyl)silane
• 176977-34-7
• DB-344441
• trimethyl-[2-[4-[2-tri(propan-2-yl)silylethynyl]phenyl]ethynyl]silane

• MDL： MFCD23135418
• Inchi： 1S/C22H34Si2/c1-18(2)24(19(3)4,20(5)6)17-15-22-12-10-21(11-13-22)14-16-23(7,8)9/h10-13,18-20H,1-9H3
• InChI Key： XOYNIANNDRVRGV-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC(C#C[Si](C)(C)C)=CC=1)(C(C)C)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 354.21990415g/mol
• Monoisotopic Mass: 354.21990415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 377.5±38.0 °C at 760 mmHg
• Flash Point: 157.1±19.8 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Triisopropyl((4-((trimethylsilyl)-ethynyl)phenyl)ethynyl)silane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Triisopropyl((4-((trimethylsilyl)-ethynyl)phenyl)ethynyl)silane

Triisopropyl((4-((trimethylsilyl)-ethynyl)phenyl)ethynyl)silane: A Comprehensive Overview

Triisopropyl((4-((trimethylsilyl)-ethynyl)phenyl)ethynyl)silane (CAS No. 176977-34-7) is a highly specialized organosilicon compound that has garnered significant attention in the fields of materials science, organic synthesis, and drug discovery. This compound is characterized by its unique structure, which incorporates both trimethylsilyl groups and ethynyl functionalities, making it a versatile building block for advanced chemical transformations.

The molecular structure of Triisopropyl((4-((trimethylsilyl)-ethynyl)phenyl)ethynyl)silane is notable for its combination of silyl and alkyne moieties. The presence of trimethylsilyl groups provides stability and reactivity, while the ethynyl groups offer opportunities for further functionalization through click chemistry and other alkyne-based reactions. Recent studies have highlighted the potential of this compound in the synthesis of complex organic molecules, particularly in the development of novel pharmaceutical agents.

One of the most recent advancements involving this compound is its use as a precursor in the synthesis of biocompatible materials. Researchers have demonstrated that Triisopropyl((4-((trimethylsilyl)-ethynyl)phenyl)ethynyl)silane can be effectively utilized to create siloxane-based polymers with tailored properties, such as high thermal stability and excellent mechanical strength. These materials hold promise for applications in aerospace, electronics, and biomedical devices.

In addition to its role in materials science, this compound has also been explored in the context of drug delivery systems. The ability to functionalize the ethynyl groups with bioactive molecules has opened new avenues for targeted drug delivery. Recent studies have shown that Triisopropyl((4-((trimethylsilyl)-ethynyl)phenyl)ethynyl)silane can serve as a scaffold for constructing nanoparticles with enhanced drug loading capacity and controlled release profiles.

The synthesis of Triisopropyl((4-((trimethylsilyl)-ethynyl)phenyl)ethynyl)silane typically involves a multi-step process that combines silylation and alkyne chemistry. Recent innovations in catalytic methods have improved the efficiency and selectivity of these reactions, making it easier to produce this compound on a larger scale. Moreover, the use of green chemistry principles in its synthesis has reduced environmental impact, aligning with global sustainability goals.

Looking ahead, the potential applications of Triisopropyl((4-((trimethylsilyl)-ethynyl)phenyl)ethynyl)silane are vast and continue to expand as new research emerges. Its unique combination of silyl and alkyne functionalities positions it as a key player in the development of next-generation materials and therapeutic agents. As scientists continue to explore its properties and capabilities, this compound is expected to play an increasingly important role in advancing modern chemistry.